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molecular formula C8H3Cl2NOS B8592002 2,6-Dichlorobenzoyl isothiocyanate CAS No. 32709-75-4

2,6-Dichlorobenzoyl isothiocyanate

Cat. No. B8592002
CAS RN: 32709-75-4
M. Wt: 232.09 g/mol
InChI Key: SWBDPIGAGFPFPJ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Patent
US07135466B2

Procedure details

2,6-Dichloro-1-benzenecarbonyl isothiocyanate was prepared using commercially available 2,6-dichloro-1-benzenecarbonyl chloride (80 mg) as a starting compound according to the description of the literature. 4-[(6,7-Dimethoxy-4-quinolyl)oxy]aniline (50 mg) was dissolved in toluene (5 ml) and ethanol (1 ml) to prepare a solution. A solution of 2,6-dichloro-1-benzenecarbonyl isothiocyanate in ethanol (1 ml) was then added to the solution, and the mixture was stirred at room temperature for 2 hr. The reaction solution was concentrated, and the residue was purified by chromatography on silica gel using chloroform/acetone for development to give the title compound (57 mg, yield 64%).
Name
2,6-dichloro-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Reaction Step One
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]aniline
Quantity
50 mg
Type
reactant
Reaction Step Two
Name
toluene
Quantity
5 mL
Type
solvent
Reaction Step Two
Name
2,6-dichloro-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Three
Name
ethanol
Quantity
1 mL
Type
solvent
Reaction Step Four
Name
2,6-Dichloro-1-benzenecarbonyl isothiocyanate
Name
title compound
Yield
64%

Identifiers

REACTION_CXSMILES
ClC1C=CC=C(Cl)C=1C(Cl)=O.[CH3:12][O:13][C:14]1[CH:15]=[C:16]2[C:21](=[CH:22][C:23]=1[O:24][CH3:25])[N:20]=[CH:19][CH:18]=[C:17]2[O:26][C:27]1[CH:33]=[CH:32][C:30]([NH2:31])=[CH:29][CH:28]=1.[Cl:34][C:35]1[CH:40]=[CH:39][CH:38]=[C:37]([Cl:41])[C:36]=1[C:42]([N:44]=[C:45]=[S:46])=[O:43]>C1(C)C=CC=CC=1.C(O)C>[Cl:34][C:35]1[CH:40]=[CH:39][CH:38]=[C:37]([Cl:41])[C:36]=1[C:42]([N:44]=[C:45]=[S:46])=[O:43].[Cl:34][C:35]1[CH:40]=[CH:39][CH:38]=[C:37]([Cl:41])[C:36]=1[C:42]([NH:44][C:45]([NH:31][C:30]1[CH:32]=[CH:33][C:27]([O:26][C:17]2[C:16]3[C:21](=[CH:22][C:23]([O:24][CH3:25])=[C:14]([O:13][CH3:12])[CH:15]=3)[N:20]=[CH:19][CH:18]=2)=[CH:28][CH:29]=1)=[S:46])=[O:43]

Inputs

Step One
Name
2,6-dichloro-1-benzenecarbonyl chloride
Quantity
80 mg
Type
reactant
Smiles
ClC1=C(C(=CC=C1)Cl)C(=O)Cl
Step Two
Name
4-[(6,7-Dimethoxy-4-quinolyl)oxy]aniline
Quantity
50 mg
Type
reactant
Smiles
COC=1C=C2C(=CC=NC2=CC1OC)OC1=CC=C(N)C=C1
Name
toluene
Quantity
5 mL
Type
solvent
Smiles
C1(=CC=CC=C1)C
Step Three
Name
2,6-dichloro-1-benzenecarbonyl isothiocyanate
Quantity
0 (± 1) mol
Type
reactant
Smiles
ClC1=C(C(=CC=C1)Cl)C(=O)N=C=S
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O
Step Four
Name
ethanol
Quantity
1 mL
Type
solvent
Smiles
C(C)O

Conditions

Temperature
Control Type
AMBIENT
Stirring
Type
CUSTOM
Details
the mixture was stirred at room temperature for 2 hr
Rate
UNSPECIFIED
RPM
0
Other
Conditions are dynamic
1
Details
See reaction.notes.procedure_details.

Workups

CONCENTRATION
Type
CONCENTRATION
Details
The reaction solution was concentrated
CUSTOM
Type
CUSTOM
Details
the residue was purified by chromatography on silica gel

Outcomes

Product
Details
Reaction Time
 2 h
Name
2,6-Dichloro-1-benzenecarbonyl isothiocyanate
Type
product
Smiles
ClC1=C(C(=CC=C1)Cl)C(=O)N=C=S
Name
title compound
Type
product
Smiles
ClC1=C(C(=O)NC(=S)NC2=CC=C(C=C2)OC2=CC=NC3=CC(=C(C=C23)OC)OC)C(=CC=C1)Cl
Measurements
Type Value Analysis
AMOUNT: MASS 57 mg
YIELD: PERCENTYIELD 64%

Source

Source
 Open Reaction Database (ORD)
Description
 The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks.